Cas no 1817-51-2 (1-Hexyn-3-ol, 1-phenyl-)

• Product Name: 1-Hexyn-3-ol, 1-phenyl-
• CAS No: 1817-51-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00046687
• CID: 118113
• PubChem ID: 24885031
• Update Time: 2025-04-18

1-Hexyn-3-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-ol, 1-phenyl-
• 1-phenylhex-1-yn-3-ol
• 1-PHENYL-1-HEXYN-3-OL
• 1-Phenyl-1-hexin-3-ol
• 1817-51-2
• 1-PHENYL-1-HEXYNE-3-OL
• 1-Phenyl-1-hexyn-3-ol, 97%
• BAA81751
• AKOS025116701
• MFCD00046687
• AS-58037
• J-011624
• CS-0358234
• SCHEMBL614604
• DTXSID90342562
• G89982

• MDL： MFCD00046687
• Inchi： 1S/C12H14O/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h3-5,7-8,12-13H,2,6H2,1H3
• InChI Key： HGUIQUVFOYTZNC-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

Experimental Properties

• Density: 0.949 g/mL at 25 °C
• Boiling Point: 283.6°Cat760mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.549
• PSA: 20.23

1-Hexyn-3-ol, 1-phenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives